Cas no 281232-91-5 (Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester)

• Product Name: Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester
• CAS No: 281232-91-5
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD06802565
• CID: 248329
• PubChem ID: 16244491
• Update Time: 2025-05-19

Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4'-dicarboxylicacid, 3-methyl ester
• 4-(3-methoxycarbonylphenyl)benzoic acid
• METHYL 3-(4-CARBOXYPHENYL)BENZOATE
• 3'-methoxycarbonyl-biphenyl-4-carboxylic acid
• biphenyl-3,4'-dicarboxylic acid 3-Methyl ester
• 3'-(Methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• BB 0223680
• CS-0209496
• MFCD06802565
• 3-(methoxycarbonyl)[1,1-biphenyl]-4-carboxylicacid
• 3'-(METHOXYCARBONYL)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 281232-91-5
• SCHEMBL7224347
• BS-27777
• 3'-(METHOXYCARBONYL)-[1,1'-BIPHENYL]-4-CARBOXYLICACID
• AKOS004118839
• F83036
• DTXSID50585716
• Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester

• MDL： MFCD06802565
• Inchi： 1S/C15H12O4/c1-19-15(18)13-4-2-3-12(9-13)10-5-7-11(8-6-10)14(16)17/h2-9H,1H3,(H,16,17)
• InChI Key： XROWUYGBGYJQON-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 450.6±38.0 °C at 760 mmHg
• Flash Point: 172.0±20.3 °C
• PSA: 63.60000
• LogP: 2.83840
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester

Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester (CAS 281232-91-5): Properties, Applications, and Market Insights

Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester (CAS 281232-91-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and fine chemical synthesis. This ester derivative of biphenyl dicarboxylic acid is known for its unique structural properties, making it a valuable intermediate in various high-performance applications. With the growing demand for advanced materials and bioactive molecules, Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester has become a subject of interest among researchers and industry professionals.

The molecular structure of Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester features a biphenyl core with ester functional groups at specific positions, contributing to its stability and reactivity. This compound is often utilized as a building block in the synthesis of liquid crystals, polymer additives, and pharmaceutical intermediates. Recent studies have highlighted its potential in developing novel materials for organic electronics, such as OLEDs and flexible displays, aligning with the current trend toward sustainable and high-efficiency technologies.

One of the key advantages of Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester is its compatibility with modern green chemistry principles. Researchers are exploring its use in eco-friendly synthesis routes, reducing the environmental impact of chemical manufacturing. This aligns with the increasing global focus on sustainability and the reduction of hazardous waste in industrial processes. Additionally, its role in the development of biodegradable polymers has sparked interest in the packaging and biomedical industries.

In the pharmaceutical sector, Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester serves as a precursor for active pharmaceutical ingredients (APIs) with anti-inflammatory and antimicrobial properties. Its biphenyl scaffold is a common motif in drug design, offering opportunities for structural modifications to enhance bioactivity. With the rise of personalized medicine and targeted therapies, this compound is being investigated for its potential in creating next-generation therapeutics.

The market for Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester is expected to grow steadily, driven by advancements in material science and the pharmaceutical industry. Manufacturers are investing in scalable production methods to meet the increasing demand from research institutions and industrial applications. Quality control and regulatory compliance remain critical factors, ensuring the compound's suitability for high-precision applications.

From a technical perspective, Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester exhibits excellent thermal stability and solubility in common organic solvents, facilitating its integration into various synthetic protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These properties make it a reliable choice for laboratories and production facilities requiring consistent performance.

In conclusion, Biphenyl-3,4'-dicarboxylic Acid 3-Methyl Ester (CAS 281232-91-5) represents a versatile and high-value chemical with broad applications across multiple industries. Its role in advancing sustainable technologies, pharmaceuticals, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping future innovations.